Cas no 85631-88-5 (Direct Black 168 (tech grade))

Direct Black 168 (tech grade) is a high-performance diazo direct dye primarily used for dyeing cellulose fibers such as cotton, viscose, and paper. It exhibits excellent substantivity, ensuring deep and uniform shades with good build-up properties. The dye demonstrates strong wash and light fastness, making it suitable for applications requiring durability. Its technical grade formulation ensures consistent batch-to-batch reproducibility, meeting industrial standards for textile and paper dyeing. Direct Black 168 is compatible with conventional dyeing processes and can be applied in exhaust or continuous dyeing systems. The product is valued for its cost-effectiveness and reliable performance in producing deep black hues.
Direct Black 168 (tech grade) structure
Direct Black 168 (tech grade) structure
Product Name:Direct Black 168 (tech grade)
CAS No:85631-88-5
MF:C34H27N9NaO11S3
MW:856.816653490067
MDL:MFCD00802147
CID:90918
PubChem ID:102058859
Update Time:2025-06-26

Direct Black 168 (tech grade) Chemical and Physical Properties

Names and Identifiers

    • Direct Black 168
    • DIRECT BLACK GB
    • Coriacide Black SB
    • Derma Carbon NBS
    • Direct Black H 8F-SF-VP132
    • Direct Black HEF Liq.
    • Direct Black HEF-SF
    • Duasyn Black HEF-SF Liquid
    • Duasyn Direct Black HEF
    • Duasyn Direct Black HEF-SF
    • 2,7-Naphthalenedisulfonic acid, 4-amino-3-[[4-[[4-[(2-amino-4-hydroxyphenyl)azo]phenyl]amino]-3-sulfophenyl]azo]-5-hydroxy-6-(phenylazo)-, trisodium salt (9CI)
    • C.I. 335475
    • C.I. Direct Black 168
    • 85631-88-5
    • trisodium;2-[4-[(2-amino-4-oxidophenyl)diazenyl]anilino]-5-[(1-amino-8-oxido-7-phenyldiazenyl-3,6-disulfonaphthalen-2-yl)diazenyl]benzenesulfonate
    • 2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[[4-[2-amino-4-hydroxyphenyl)azo]phenyl]amino]-3-sulfophenyl]-5-hydroxyl-6-(phenylazol)-, trisodium salt
    • GWAKFAUFNNPZFE-UHFFFAOYSA-K
    • Direct Black 168 (tech grade)
    • MDL: MFCD00802147
    • Inchi: 1S/C34H27N9O11S3.Na/c35-24-17-23(44)11-13-25(24)41-38-21-8-6-19(7-9-21)37-26-12-10-22(16-27(26)55(46,47)48)40-42-32-28(56(49,50)51)14-18-15-29(57(52,53)54)33(34(45)30(18)31(32)36)43-39-20-4-2-1-3-5-20;/h1-17,37,44-45H,35-36H2,(H,46,47,48)(H,49,50,51)(H,52,53,54);
    • InChI Key: GLGXNKFDKPCDHV-UHFFFAOYSA-N
    • SMILES: [Na].O=S(C1C(N=NC2C=CC=CC=2)=C(O)C2C(=CC(S(O)(=O)=O)=C(C=2N)N=NC2C=C(S(O)(=O)=O)C(NC3C=CC(N=NC4C(N)=CC(O)=CC=4)=CC=3)=CC=2)C=1)(O)=O

Computed Properties

  • Exact Mass: 899.045049
  • Monoisotopic Mass: 899.045049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 11
  • Complexity: 2030
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 368

Experimental Properties

  • Melting Point: >300°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 366.94000
  • LogP: 12.62310

Direct Black 168 (tech grade) Security Information

Direct Black 168 (tech grade) Pricemore >>

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Direct Black 168 (tech grade) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water ;  cooled; 10 min, 5 °C
1.2 Reagents: Sulfamic acid ,  Sodium nitrite Solvents: Water ;  90 min, pH 1 - 1.5, 10 - 15 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 1.6, 10 - 15 °C; 2 h, 10 - 15 °C; 14 h, pH 2 - 4, 10 - 15 °C
1.4 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  rt → 0 °C; 0 °C; 1 h, 0 - 5 °C
1.5 Reagents: Sodium carbonate Solvents: Water ;  5 °C; 2 h, pH 9 - 10, 10 - 12 °C
1.6 Reagents: Sodium hydroxide Solvents: Water ;  4 h, pH 10, 15 °C; 16 °C → 60 °C
1.7 Reagents: Hydrochloric acid Solvents: Water ;  pH 6
Reference
Synthesis of direct black dyestuff 168
Diao, Jie, Liaodong Xueyuan Xuebao, 2009, 16(3), 188-190

Direct Black 168 (tech grade) Raw materials

Direct Black 168 (tech grade) Preparation Products

Additional information on Direct Black 168 (tech grade)

Introduction to Direct Black 168 (Tech Grade) - CAS No. 85631-88-5

Direct Black 168 (Tech Grade), with the CAS number 85631-88-5, is a high-performance dye widely used in various industrial applications, particularly in the textile and printing industries. This compound is known for its excellent dyeing properties, including high color intensity, good lightfastness, and superior washfastness. The technical grade of this dye is specifically formulated to meet the stringent requirements of industrial processes, ensuring consistent performance and reliability.

The chemical structure of Direct Black 168 (Tech Grade) is characterized by its complex aromatic framework, which contributes to its unique dyeing properties. The compound is a triphenylmethane derivative, a class of dyes known for their deep black color and high solubility in water. This solubility makes it an ideal choice for direct dyeing processes, where the dye can be applied directly to the substrate without the need for additional mordants or fixing agents.

Recent research has focused on enhancing the sustainability and environmental impact of dyeing processes. Studies have shown that Direct Black 168 (Tech Grade) can be effectively used in eco-friendly dyeing methods, such as low-temperature dyeing and zero-discharge of hazardous chemicals (ZDHC) processes. These advancements not only reduce the environmental footprint but also improve the overall efficiency and cost-effectiveness of dyeing operations.

In the textile industry, Direct Black 168 (Tech Grade) is widely used for dyeing cotton, viscose, and other cellulosic fibers. Its high affinity for these materials ensures deep and uniform coloration, making it a preferred choice for manufacturers producing high-quality black textiles. Additionally, the dye's excellent washfastness and lightfastness properties make it suitable for a wide range of end-use applications, from clothing to home textiles.

The pharmaceutical industry has also shown interest in the potential applications of Direct Black 168 (Tech Grade). Recent studies have explored its use as a pH indicator in analytical chemistry due to its color change properties under different pH conditions. This application could provide a cost-effective and reliable method for monitoring pH levels in various solutions, contributing to more accurate and efficient laboratory practices.

In terms of safety and handling, Direct Black 168 (Tech Grade) is classified as a non-hazardous chemical when used according to recommended guidelines. However, it is important to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The global market for textile dyes continues to grow, driven by increasing demand from emerging economies and a focus on sustainable manufacturing practices. As such, the demand for high-quality dyes like Direct Black 168 (Tech Grade) is expected to rise. Manufacturers are investing in research and development to improve the performance and sustainability of these dyes, ensuring they meet the evolving needs of the market.

In conclusion, Direct Black 168 (Tech Grade), with its CAS number 85631-88-5, is a versatile and high-performance dye with a wide range of applications in the textile and pharmaceutical industries. Its excellent dyeing properties, combined with recent advancements in sustainable dyeing methods, make it an essential component in modern industrial processes. As research continues to uncover new applications and improve existing ones, this compound is poised to play an increasingly important role in various sectors.

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